N-(2-methoxy-2-phenylbutyl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-(2-methoxy-2-phenylbutyl)-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C23H25NO2/c1-3-23(26-2,20-13-5-4-6-14-20)17-24-22(25)16-19-12-9-11-18-10-7-8-15-21(18)19/h4-15H,3,16-17H2,1-2H3,(H,24,25)
• InChI Key: PWJBMCWAJZLKIQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CNC(=O)CC1=CC=CC2=CC=CC=C21)(C3=CC=CC=C3)OC
• Molecular Formula: C23H25NO2
• Molecular Weight: 347.4 g/mol
• CAS No.: 1797881-66-3

Description

N-(2-methoxy-2-phenylbutyl)-2-(naphthalen-1-yl)acetamide, commonly known as MNPA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MNPA belongs to the class of chemicals known as fatty acid amides and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Pharmacological Research and Drug Development

Research on compounds structurally related to N-(2-methoxy-2-phenylbutyl)-2-(naphthalen-1-yl)acetamide, such as paracetamol (acetaminophen), highlights their significance in pharmacological research. Paracetamol, for instance, is a widely used drug for pain and fever treatment, with studies focusing on its mechanisms of action, pharmacodynamics, and potential toxicity factors at therapeutic dosages (Marzuillo, Guarino, & Barbi, 2014). Research into the molecular pathogenesis of acetaminophen-induced liver injury and its treatment options further exemplifies the depth of scientific inquiry into these compounds, providing insight into hepatocyte necrosis, sterile inflammation, and hepatocyte regeneration mechanisms (Xiaopeng Cai et al., 2022).

Environmental Monitoring and Toxicology

Studies on environmental pollutants such as polychlorinated naphthalenes (PCNs) share a conceptual link with the structural framework of this compound by demonstrating the impact of aromatic heterocycles on ecosystems. These investigations underscore the importance of monitoring water organic pollutants identified by EU guidelines and assessing their ecological and human health risks (Sousa, Ribeiro, Barbosa, Pereira, & Silva, 2018).

Epigenetic Research and Cancer Therapy

The exploration of histone deacetylase inhibitors (HDACi) like givinostat in the treatment of haematological malignancies illustrates the evolving landscape of medicinal chemistry and drug development. These compounds, by modulating the biological function of HDACs, exhibit significant potential in inducing differentiation, cell cycle arrest, and apoptosis in tumor models, highlighting a promising area of research for compounds with similar molecular structures (S. A. Ganai, 2016).